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Compound of Interest

Compound Name: Methyl 4-cyanobenzoate

Cat. No.: B141460 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. Proper disposal of chemical reagents like Methyl
4-cyanobenzoate is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe handling and disposal of

this compound, ensuring the well-being of laboratory personnel and compliance with regulatory

standards.

Key Properties of Methyl 4-cyanobenzoate
Understanding the physical and chemical properties of a substance is the first step in safe

handling and disposal. The following table summarizes the key quantitative data for Methyl 4-
cyanobenzoate.

Property Value

Molecular Formula C₉H₇NO₂[1]

Molecular Weight 161.16 g/mol [1]

Melting Point 65-69 °C[2][3][4]

Boiling Point 142-144 °C at 12 mmHg[3][4]

Appearance
White to light yellow or off-white solid (powder or

crystal)[2][4]
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Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with Methyl 4-cyanobenzoate and to take the necessary safety precautions.

Hazard Summary:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2][4]

Irritation: Causes skin and serious eye irritation.[4] May cause respiratory irritation.[4]

Environmental Hazards: Harmful to aquatic life with long-lasting effects.[5]

Required Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

Hand Protection: Wear protective gloves.[4]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment.[4]

Step-by-Step Disposal Procedure
The disposal of Methyl 4-cyanobenzoate must be handled as hazardous waste. Adherence to

institutional and regulatory guidelines is mandatory.

Experimental Protocol for Disposal:

Waste Identification and Classification:

Treat all unwanted Methyl 4-cyanobenzoate, including contaminated materials, as

hazardous waste.[6][7][8]

Chemical waste generators are responsible for determining if the discarded chemical is

classified as hazardous waste under US EPA guidelines (40 CFR 261.3) and any state or
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local regulations.[5]

Containerization and Labeling:

Place the waste in a suitable, sealable container that is compatible with the chemical.[7][9]

[10] Plastic containers are often preferred for hazardous waste when compatibility is not

an issue.[9][10]

The container must be in good condition, without leaks or rust.[7]

Label the container clearly with the words "Hazardous Waste" and the full chemical name,

"Methyl 4-cyanobenzoate".[7][9] Do not use abbreviations or chemical formulas.[9]

Include the date of waste generation, the place of origin (e.g., lab and room number), and

the name of the principal investigator.[9]

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area.

[10]

Ensure the storage area is away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[4]

Keep the waste container closed except when adding more waste.[7][10][11]

Disposal Request and Collection:

Do not dispose of Methyl 4-cyanobenzoate down the sink or in regular trash.[9][12]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the collection and disposal of the hazardous waste.[9] Most chemical wastes must be

disposed of through an EHS Hazardous Waste Program.[9]

Follow your institution's specific procedures for requesting a hazardous waste pickup. This

may involve submitting a completed Hazardous Waste Information Form.[9]

Disposal of Empty Containers:
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Empty containers that held Methyl 4-cyanobenzoate should be disposed of as unused

product and should not be reused.[5]

For containers that held acutely hazardous waste, they must be triple-rinsed with a

suitable solvent.[6][7] The rinsate must be collected and disposed of as hazardous waste.

[6][7] After triple-rinsing, the container may be disposed of in the regular trash after

defacing the label.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Methyl 4-
cyanobenzoate.
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Caption: Workflow for the proper disposal of Methyl 4-cyanobenzoate.
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By following these procedures, you can ensure the safe and compliant disposal of Methyl 4-
cyanobenzoate, contributing to a secure and environmentally conscious laboratory setting.

Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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